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Compound of Interest

Compound Name: Atovaquone D4

Cat. No.: B3026102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available

Atovaquone D4, including a comparative analysis of suppliers and their product purity. It

further details the standard experimental protocols utilized for purity assessment, offering a

valuable resource for researchers and drug development professionals requiring high-quality

deuterated standards for their work. Atovaquone D4, a deuterated analog of the antiprotozoal

agent Atovaquone, is a critical internal standard for pharmacokinetic and metabolic studies,

enabling precise quantification in biological matrices.

Commercial Supplier and Purity Overview
The selection of a suitable Atovaquone D4 supplier is contingent on the specific requirements

of the research, with purity being a paramount consideration. The following table summarizes

the stated purity levels from various commercial suppliers. It is important to note that a

Certificate of Analysis (CoA), often available upon request, will provide lot-specific purity data

and details of the analytical methods used.
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Supplier Stated Purity
Analytical
Method

CAS Number Notes

Cayman

Chemical

≥99% deuterated

forms (d1-d4)[1]

Not specified on

product page
2070015-14-2[1]

Offers GC-MS

data and CoA

upon request.

ESS Chem Co.
97.2% HPLC;

>98% atom D[2]
HPLC[2]

95233-18-4

(unlabelled)[2]

Provides a

Certificate of

Analysis and

SDS.

BDGSynthesis
Target HPLC

purities >98%
HPLC, NMR

95233-18-4

(unlabelled)

CoA includes

HPLC

chromatogram

and NMR

spectra.

GlpBio >98.00%
Not specified on

product page
2070015-14-2

Provides CoA

and SDS for the

current batch.

Simson Pharma High quality
Not specified on

product page
1163294-17-4

Accompanied by

a Certificate of

Analysis.

Santa Cruz

Biotechnology

Not specified on

product page

Not specified on

product page
2070015-14-2

Certificate of

Analysis

available for lot-

specific data.

Veeprho
Not specified on

product page

Not specified on

product page
N/A

Functions as an

internal standard

in analytical

research.

Experimental Protocols for Purity Determination
The purity of Atovaquone D4 is typically assessed using a combination of chromatographic

and spectroscopic techniques. The following are detailed methodologies for key experiments.
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High-Performance Liquid Chromatography (HPLC)
HPLC is a fundamental technique for determining the chemical purity of Atovaquone D4 by

separating it from any non-deuterated Atovaquone and other impurities.

Objective: To quantify the purity of Atovaquone D4 and identify any related impurities.

Instrumentation:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., Thermo Hypersil BDS C18, 250mm x 4.6mm, 5µm)

Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)

Buffer solution (e.g., 0.05% Perchloric acid)

Atovaquone D4 reference standard

Atovaquone reference standard

Procedure:

Mobile Phase Preparation: A typical mobile phase consists of a mixture of a buffer and an

organic solvent, such as acetonitrile or methanol. A common mobile phase is a mixture of

buffer and acetonitrile in a ratio of 20:80 (v/v). The mobile phase should be filtered and

degassed before use.

Standard Solution Preparation: Accurately weigh a known amount of the Atovaquone D4
reference standard and dissolve it in a suitable diluent, such as methanol, to a known

concentration (e.g., 100 µg/mL).
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Sample Solution Preparation: Prepare the Atovaquone D4 sample to be tested in the same

diluent and at a similar concentration to the standard solution.

Chromatographic Conditions:

Flow Rate: 1.0 to 1.5 mL/min

Detection Wavelength: 258 nm or 283 nm

Injection Volume: 20 µL

Column Temperature: Ambient

Analysis: Inject the standard and sample solutions into the HPLC system. The retention

times of Atovaquone and Atovaquone D4 will be very similar, but the primary goal is to

separate them from other impurities. The peak area of the Atovaquone D4 in the sample

chromatogram is compared to the standard to calculate the purity. The percentage purity is

calculated using the following formula:

Purity (%) = (Area of Sample / Area of Standard) x (Concentration of Standard /

Concentration of Sample) x 100

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the identity and isotopic purity of Atovaquone D4. It

provides information about the molecular weight and the degree of deuterium incorporation.

Objective: To confirm the molecular weight of Atovaquone D4 and determine the percentage

of deuterated species.

Instrumentation:

Liquid Chromatograph coupled to a Mass Spectrometer (LC-MS) or Gas Chromatograph

coupled to a Mass Spectrometer (GC-MS)

Procedure:
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Sample Introduction: The sample is introduced into the mass spectrometer, typically after

separation by LC or GC.

Ionization: The Atovaquone D4 molecules are ionized, for example, by electrospray

ionization (ESI) or electron ionization (EI).

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z).

Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular

ion of Atovaquone D4 (C22H15D4ClO3). The isotopic distribution of this peak is analyzed to

determine the percentage of molecules that are deuterated (d1, d2, d3, d4). A high

percentage of the d4 species indicates high isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information and can be used to confirm the

identity of Atovaquone D4 and to ensure that deuteration has occurred at the expected

positions.

Objective: To confirm the chemical structure of Atovaquone D4 and the location of the

deuterium atoms.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

Sample Preparation: A small amount of the Atovaquone D4 sample is dissolved in a

deuterated solvent (e.g., CDCl3).

Data Acquisition: 1H NMR and 13C NMR spectra are acquired.

Data Analysis: In the 1H NMR spectrum of Atovaquone D4, the signals corresponding to the

protons that have been replaced by deuterium will be absent or significantly reduced in

intensity. The remaining signals should correspond to the non-deuterated protons in the

molecule. The 13C NMR spectrum can also be used to confirm the carbon skeleton of the

molecule.
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Supplier Selection Workflow
The process of selecting a suitable commercial supplier for Atovaquone D4 involves several

critical steps to ensure the quality and appropriateness of the material for the intended

research.
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Define Research Requirements
(Purity, Quantity, Isotopic Labeling)

Identify Potential Suppliers

Request and Review
Certificate of Analysis (CoA)

Compare Purity Data
(Chemical and Isotopic)

Evaluate Supplier Reputation
and Technical Support

Consider Cost and Lead Time

Select Supplier and
Place Order

Perform In-house
Quality Control

Material Approved for Use

Meets Specs

Contact Supplier for Resolution

Does Not Meet Specs

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. esschemco.com [esschemco.com]

To cite this document: BenchChem. [Atovaquone D4: A Technical Guide to Commercial
Suppliers and Purity Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026102#commercial-suppliers-and-purity-of-
atovaquone-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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